Cas no 103698-10-8 (Methyl 3-nitroisonicotinate)
Methyl 3-nitroisonicotinate structure
Product Name:Methyl 3-nitroisonicotinate
CAS No:103698-10-8
MF:C7H6N2O4
MW:182.133541584015
MDL:MFCD16657194
CID:829097
PubChem ID:643518
Update Time:2025-04-19
Methyl 3-nitroisonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-nitroisonicotinate
- Methyl 3-nitroisonicotinoate
- methyl 3-nitropyridine-4-carboxylate
- 3-nitroisonicotinic acid Methyl ester
- 4-Pyridinecarboxylic acid, 3-nitro-, Methyl ester
- [7-(4-Amino-2-fluoro-phenoxy)-thieno[3,2-b]phridin-2-yl-pyrrolidin-1-yl]-methanone
- SY026676
- Methyl3-Nitroisonicotinate
- DS-2580
- 103698-10-8
- DB-370840
- BCP11641
- 3-Nitro-isonicotinic acid methyl ester
- Methyl 3-Nitropyridine-4-carboxylate;
- AKOS016008083
- SCHEMBL2747914
- InChI=1/C7H6N2O4/c1-13-7(10)5-2-3-8-4-6(5)9(11)12/h2-4H,1H
- CS-W003882
- DTXSID10349210
- MFCD16657194
-
- MDL： MFCD16657194
- Inchi： 1S/C7H6N2O4/c1-13-7(10)5-2-3-8-4-6(5)9(11)12/h2-4H,1H3
- InChI Key： VFZBLITUPLITGH-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CN=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 182.03300
- Monoisotopic Mass: 182.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 85Ų
Experimental Properties
- Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 278.6±20.0 ºC (760 Torr),
- Flash Point: 122.3±21.8 ºC,
- Solubility: Slightly soluble (12 g/l) (25 º C),
- PSA: 85.01000
- LogP: 1.29960
Methyl 3-nitroisonicotinate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-nitroisonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB440206-1 g |
Methyl 3-nitroisonicotinate, 95%; . |
103698-10-8 | 95% | 1g |
€472.20 | 2023-04-22 | |
| abcr | AB440206-5 g |
Methyl 3-nitroisonicotinate, 95%; . |
103698-10-8 | 95% | 5g |
€976.90 | 2023-04-22 | |
| Chemenu | CM179009-5g |
Methyl 3-nitroisonicotinoate |
103698-10-8 | 97% | 5g |
$224 | 2021-08-05 | |
| Chemenu | CM179009-10g |
Methyl 3-nitroisonicotinoate |
103698-10-8 | 97% | 10g |
$372 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M77350-1g |
Methyl 3-nitroisonicotinate |
103698-10-8 | 1g |
¥488.0 | 2021-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M833997-5g |
Methyl 3-nitroisonicotinate |
103698-10-8 | 98% | 5g |
2,271.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | YI441-1g |
Methyl 3-nitroisonicotinate |
103698-10-8 | 97% | 1g |
680CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | YI441-5g |
Methyl 3-nitroisonicotinate |
103698-10-8 | 97% | 5g |
2239CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | YI441-10g |
Methyl 3-nitroisonicotinate |
103698-10-8 | 97% | 10g |
3718CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | YI441-250mg |
Methyl 3-nitroisonicotinate |
103698-10-8 | 97% | 250mg |
272CNY | 2021-05-08 |
Methyl 3-nitroisonicotinate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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